4-Nitrophenyl 2-ethoxyprop-2-enoate
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Description
4-Nitrophenyl 2-ethoxyprop-2-enoate is an ester derivative featuring a 4-nitrophenyl group attached to a substituted enol ether moiety. The presence of the 4-nitrophenyl group is significant, as it is commonly employed as a chromophore in kinetic assays due to its strong absorbance in the visible range upon hydrolysis to 4-nitrophenol . The ethoxyprop-2-enoate moiety may influence steric and electronic properties, impacting reactivity and stability compared to related esters.
Properties
CAS No. |
108818-44-6 |
|---|---|
Molecular Formula |
C11H11NO5 |
Molecular Weight |
237.21 g/mol |
IUPAC Name |
(4-nitrophenyl) 2-ethoxyprop-2-enoate |
InChI |
InChI=1S/C11H11NO5/c1-3-16-8(2)11(13)17-10-6-4-9(5-7-10)12(14)15/h4-7H,2-3H2,1H3 |
InChI Key |
PTEPHUXVNNEEAV-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=C)C(=O)OC1=CC=C(C=C1)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Nitrophenyl 2-ethoxyprop-2-
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 4-nitrophenyl 2-ethoxyprop-2-enoate with structurally or functionally related compounds, drawing on data from analogous systems in the provided evidence.
Hydrolytic Reactivity and pH Dependence
4-Nitrophenyl esters are widely studied for their hydrolysis kinetics. For example:
- 4-Nitrophenyl boronic acid undergoes oxidation with H₂O₂ to yield 4-nitrophenol, with a rate constant of 0.0586 s⁻¹ at pH 11 .
- 4-Nitrophenyl boronic acid pinacol ester hydrolyzes more slowly under similar conditions due to steric hindrance from the pinacol group .
While direct data for 4-nitrophenyl 2-ethoxyprop-2-enoate are unavailable, its ethoxy group may moderate hydrolysis rates compared to less hindered esters. The pH dependence observed in boronic acid derivatives (optimal conversion at pH ~11) suggests that basic conditions favor 4-nitrophenol release, a trend likely applicable to the target compound .
| Compound | Hydrolysis Rate (s⁻¹) | Optimal pH | Key Structural Feature |
|---|---|---|---|
| 4-Nitrophenyl boronic acid | 0.0586 | 11 | Boron-containing moiety |
| Pinacol ester derivative | <0.0586 | 11 | Bulky pinacol group |
| 2-ethoxyprop-2-enoate* | Not reported | ~11 (pred.) | Ethoxy-substituted enol ether |
*Predicted based on analogous systems.
Antimicrobial Activity
1,3,4-Thiadiazole derivatives containing 4-nitrophenyl groups (e.g., compounds synthesized from N-(4-nitrophenyl)acetohydrazonoyl bromide) exhibit notable antimicrobial activity against E. coli, B. mycoides, and C. albicans.
Hydrogen Bonding and Crystallographic Behavior
Hydrogen bonding patterns influence molecular packing and stability. For instance, 4-nitrophenyl boronic acid forms dimers via hydrogen bonds, which split upon reaction with H₂O₂ . Crystallographic tools such as ORTEP-3 and WinGX could elucidate these differences .
Functional Group Comparisons
- Ethoxy vs. Methylthio Groups : Thiadiazole derivatives with methylthio groups (e.g., 2-[(methylthio)carbonthioyl]hydrazones) demonstrate distinct reactivity in cyclization reactions . The ethoxy group in the target compound may confer greater hydrolytic lability.
- Boronate Esters vs. Enol Ethers: Boronate esters (e.g., pinacol ester) exhibit slower hydrolysis due to steric effects, whereas enol ethers like 2-ethoxyprop-2-enoate may be more reactive toward electrophilic agents .
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